Cas no 53473-85-1 (1,2-benzothiazol-5-amine)

1,2-Benzothiazol-5-amine is a heterocyclic aromatic compound featuring a benzothiazole core with an amine functional group at the 5-position. This structure imparts significant utility in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and materials science applications. The amine group enhances reactivity, enabling facile derivatization through coupling or substitution reactions. Its benzothiazole moiety contributes to stability and electronic properties, making it valuable in the development of bioactive molecules, dyes, and coordination complexes. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Proper handling and storage under inert conditions are recommended to maintain its stability.

1,2-benzothiazol-5-amine structure

Product Name:1,2-benzothiazol-5-amine

CAS No:53473-85-1

MF:C₇H₆N₂S

MW:150.200939655304

MDL:MFCD01658890

CID:56421

PubChem ID:198293

Update Time:2025-06-07

1,2-benzothiazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzisothiazol-5-amine(9CI)
- Benzo[d]isothiazol-5-amine
- 1,2-Benzisothiazol-5-amine
- 1,2-Benzisothiazole-5-amine
- 1,2-benzothiazol-5-amine
- Benzo[d]isothiazol-5-ylamine
- 272LX6X0LH
- 5-Aminobenzo[d]isothiazole
- Benzo[d]isothiazole-5-amine
- LPUJHVNRGNTQPL-UHFFFAOYSA-N
- 1,?2-?Benzisothiazol-?5-?amine
- 7613AB
- EN300-92037
- AM807113
- W17193
- FT-0761248
- 5-Amino-1,2-benzisothiazole
- 6Y-0252
- UNII-272LX6X0LH
- DTXSID60201657
- BRN 0116618
- SCHEMBL910814
- 53473-85-1
- Q27254153
- CCRIS 6351
- 4-27-00-04815 (Beilstein Handbook Reference)
- CS-0005536
- AKOS000279210
- MFCD01658890
- A870714
- 1,2-BENZISOTHIAZOLE, 5-AMINO-
- DB-333892
- DTXCID90124148
- DB-027030
- MDL： MFCD01658890
- Inchi： 1S/C7H6N2S/c8-6-1-2-7-5(3-6)4-9-10-7/h1-4H,8H2
- InChI Key： LPUJHVNRGNTQPL-UHFFFAOYSA-N
- SMILES： S1C2C=CC(=CC=2C=N1)N
- BRN： 0116618

Computed Properties

Exact Mass: 150.02500
Monoisotopic Mass: 150.025
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.2
XLogP3: 1.6

Experimental Properties

Density: 1.383
Boiling Point: 232.5℃/760mmHg
Flash Point: 94.4°C
Refractive Index: 1.763
PSA: 67.15000
LogP: 2.45970

1,2-benzothiazol-5-amine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

1,2-benzothiazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JR527-1g	1,2-benzothiazol-5-amine	53473-85-1	95+%	1g	2891.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JR527-250mg	1,2-benzothiazol-5-amine	53473-85-1	95+%	250mg	1023CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JR527-100mg	1,2-benzothiazol-5-amine	53473-85-1	95+%	100mg	509CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JR527-5g	1,2-benzothiazol-5-amine	53473-85-1	95+%	5g	12946CNY	2021-05-08
Chemenu	CM154991-1g	Benzo[d]isothiazol-5-amine	53473-85-1	95%	1g	$327	2021-06-08
Chemenu	CM154991-5g	Benzo[d]isothiazol-5-amine	53473-85-1	95%	5g	$963	2021-06-08
Ambeed	A134624-100mg	Benzo[d]isothiazol-5-amine	53473-85-1	95%	100mg	$27.0	2025-04-18
Ambeed	A134624-250mg	Benzo[d]isothiazol-5-amine	53473-85-1	95%	250mg	$33.0	2025-04-18
Ambeed	A134624-1g	Benzo[d]isothiazol-5-amine	53473-85-1	95%	1g	$78.0	2025-04-18
Ambeed	A134624-5g	Benzo[d]isothiazol-5-amine	53473-85-1	95%	5g	$355.0	2025-04-18